Cas no 1111597-92-2 (2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester)

• Product Name: 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester
• CAS No: 1111597-92-2
• MF: C₁₄H₁₉FN₂O₃
• MW: 282.310667276382
• MDL: MFCD11226379
• CID: 5012174
• Update Time: 2025-10-29

2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2Z)-2-(4-fluoro-3-methylphenyl)-2-(hydroxyimino)ethyl]carbamate
• [2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[(2Z)-2-(4-fluoro-3-methylphenyl)-2-hydroxyiminoethyl]carbamate
• 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester

• MDL： MFCD11226379
• Inchi： 1S/C14H19FN2O3/c1-9-7-10(5-6-11(9)15)12(17-19)8-16-13(18)20-14(2,3)4/h5-7,19H,8H2,1-4H3,(H,16,18)/b17-12+
• InChI Key： PHEPOYMRYTVOJG-SFQUDFHCSA-N
• SMILES： FC1C=CC(=CC=1C)/C(/CNC(=O)OC(C)(C)C)=N/O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 3.1
• Topological Polar Surface Area: 70.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester

Comprehensive Overview of 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester (CAS No. 1111597-92-2)

2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester (CAS No. 1111597-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of carbamate esters, which are widely utilized in drug discovery and development. The presence of a fluoro and methyl substituent on the phenyl ring, along with a hydroxyimino group, contributes to its unique chemical properties and potential applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, making them a hotspot in medicinal chemistry. Researchers are particularly interested in 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester as a potential intermediate for synthesizing novel therapeutics. Its tert-butyl ester moiety offers excellent protection for carboxylic acids, a feature highly valued in peptide synthesis and prodrug design. This aligns with the growing trend of targeted drug delivery and precision medicine, topics frequently searched by professionals in the field.

The compound's hydroxyimino group is another critical structural feature, as it can participate in various chemical reactions, including condensation and cyclization, to form heterocyclic scaffolds. Such scaffolds are prevalent in FDA-approved drugs and agrochemicals, addressing the increasing need for sustainable crop protection solutions. With the rise of green chemistry and biodegradable agrochemicals, this compound's potential applications are being explored to meet regulatory and environmental standards.

From a synthetic perspective, CAS No. 1111597-92-2 is often discussed in the context of multistep organic synthesis and catalysis. Its preparation typically involves the reaction of 4-fluoro-3-methylbenzaldehyde with hydroxylamine, followed by carbamoylation with tert-butyl carbamate. This process highlights the importance of reaction optimization and yield improvement, which are common challenges faced by chemists and frequently searched topics in academic and industrial forums.

In addition to its pharmaceutical relevance, 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester has also been investigated for its role in material science. The incorporation of fluorine atoms into organic materials can enhance their thermal stability and electronic properties, making them suitable for optoelectronic devices and polymers. This interdisciplinary appeal underscores the compound's versatility and aligns with the current focus on smart materials and sustainable technologies.

Quality control and analytical characterization are paramount when working with CAS No. 1111597-92-2. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods are critical for compliance with Good Manufacturing Practices (GMP), a topic of high interest for regulatory bodies and quality assurance professionals.

In summary, 2-(4-Fluoro-3-methylphenyl)-2-hydroxyimino-ethyl-carbamic acid tert-butyl ester (CAS No. 1111597-92-2) is a compound of significant scientific and industrial interest. Its structural features and multifunctional applications make it a valuable subject of study in drug discovery, agrochemical development, and material science. As research continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.